Cas no 855752-70-4 (2-Chloro-N-DibenzoB,DFuran-3-Ylacetamide)

• Product Name: 2-Chloro-N-DibenzoB,DFuran-3-Ylacetamide
• CAS No: 855752-70-4
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• MDL: MFCD11505494
• CID: 4717593
• Update Time: 2025-06-11

2-Chloro-N-DibenzoB,DFuran-3-Ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-dibenzo[b,d]furan-3-ylacetamide
• 2-chloro-N-(dibenzo[b,d]furan-3-yl)acetamide
• N-benzo[d]benzo[3,4-b]furan-3-yl-2-chloroacetamide
• BKVOMTTWZLOIDK-UHFFFAOYSA-N
• SBB072893
• STK664150
• acetamide, 2-chloro-N-3-dibenzofuranyl-
• ST4144592
• Acetamide, N-benzo[b]benzofuran-3-yl-2-chloro-
• 2-chloro-N~1~-dibenzo[b,d]furan-3-ylacetamide
• 2-Chloro-N-DibenzoB,DFuran-3-Ylacetamide

• MDL： MFCD11505494
• Inchi： 1S/C14H10ClNO2/c15-8-14(17)16-9-5-6-11-10-3-1-2-4-12(10)18-13(11)7-9/h1-7H,8H2,(H,16,17)
• InChI Key： BKVOMTTWZLOIDK-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC2=C(C=1)OC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 259.04
• Monoisotopic Mass: 259.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

Additional information on 2-Chloro-N-DibenzoB,DFuran-3-Ylacetamide

2-Chloro-N-Dibenzo

2-Chloro-N-Dibenzo (CAS No. 855752-70-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Chloro-N-Dibenzo is composed of a dibenzofuran moiety linked to an acetamide group, with a chlorine atom substituting one of the hydrogen atoms on the acetamide. This unique arrangement imparts specific physicochemical properties that make it an attractive candidate for further investigation. The dibenzofuran scaffold is known for its stability and ability to form strong interactions with biological targets, while the acetamide group contributes to its solubility and bioavailability.

Recent studies have highlighted the potential of 2-Chloro-N-Dibenzo in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with a dibenzofuran core can modulate specific receptors involved in neuroprotection and neuroregeneration. The presence of the chlorine atom in 2-Chloro-N-Dibenzo may enhance its binding affinity to these receptors, potentially leading to improved efficacy.

In addition to its neuroprotective properties, 2-Chloro-N-Dibenzo has also been explored for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that compounds with a dibenzofuran scaffold can inhibit pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. This suggests that 2-Chloro-N-Dibenzo could be a valuable lead compound for developing anti-inflammatory drugs.

The pharmacokinetic profile of 2-Chloro-N-Dibenzo has also been extensively studied. Its solubility and metabolic stability are crucial factors that determine its suitability as a drug candidate. Research conducted by a team at the University of California has shown that 2-Chloro-N-Dibenzo exhibits favorable pharmacokinetic properties, including good oral bioavailability and low clearance rates. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Safety is another critical aspect of drug development, and extensive toxicological studies have been conducted on 2-Chloro-N-Dibenzo. Preliminary data indicate that this compound has a low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully assess its safety and potential side effects.

The synthetic route for producing 2-Chloro-N-Dibenzo is well-documented in the literature. The synthesis typically involves several steps, including the formation of the dibenzofuran core through a condensation reaction followed by functionalization with the acetamide group and introduction of the chlorine atom. Optimizing this synthetic process to achieve high yields and purity is essential for large-scale production.

In conclusion, 2-Chloro-N-Dibenzo (CAS No. 855752-70-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play a significant role in advancing medical treatments for various conditions.